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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563

This document provides immediate safety and logistical guidance for the proper disposal of
tetradecanedioate (CAS RN: 821-38-5), also known as 1,12-dodecanedicarboxylic acid. The
following procedures are intended for researchers, scientists, and drug development
professionals to ensure safe handling and environmental compliance.

Hazard Identification and Classification

Tetradecanedioate is classified as a hazardous substance. All handling and disposal must be
conducted with an awareness of its potential risks. While one source does not classify it as
hazardous under GHS criteria, other safety data sheets indicate specific hazards[1][2][3][4].

Hazard Classification Category Hazard Statement

H315: Causes skin irritation[2]

Skin Corrosion/Irritation Category 2
[31[4]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation[2][3][4]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 L

(Single Exposure) irritation[2][3]

Note: Dust from this chemical can cause irritation to the eyes, skin, and respiratory system[1].

Step-by-Step Disposal Protocol
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The primary recommendation for the disposal of tetradecanedioate is to treat it as hazardous

chemical waste[3][5]. Adherence to local, regional, and national regulations is mandatory[1][2].

Personal Protective Equipment (PPE) and Handling
Precautions

Before beginning any disposal-related activities, ensure the following PPE is worn and

precautions are taken:

Gloves: Wear appropriate chemical-resistant gloves[2][3][4].
Eye Protection: Use chemical safety goggles or a face shield[2][3][4].
Lab Coat: A lab coat or other protective clothing is required to prevent skin contact[2][3].

Ventilation: All handling of tetradecanedioate waste should occur in a well-ventilated area or
a chemical fume hood to avoid inhaling dust or fumes[1][2][3][6].

Hygiene: Wash hands and any exposed skin thoroughly after handling[2][3][4]. Do not eat,
drink, or smoke in areas where the chemical is handled[2].

Waste Collection and Segregation

Proper segregation of chemical waste is crucial to prevent incompatible reactions[7].

Waste Container: Collect solid tetradecanedioate waste in a clearly labeled, sealed, and
compatible container for hazardous waste[8]. For liquid waste streams containing this
compound, use a UN-approved container that is compatible with the contents][8].

Labeling: The waste container must be labeled with its contents, including the chemical
name "Tetradecanedioate” and any solvents used[8]. Affix a hazardous waste tag as soon
as the first drop of waste is added[9].

Segregation:

o Segregate tetradecanedioate waste from incompatible materials such as strong bases,
reducing agents, and oxidizing agents|[3].
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o Keep halogenated and non-halogenated solvent waste separate whenever possible[7].

Spill Management

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Avoid
breathing in dust or vapors[2][9].

o Containment: For solid spills, sweep up the material and place it into a suitable, labeled
container for disposal[3]. Avoid generating dust[1]. For liquid spills, absorb with an inert, non-
combustible material (e.g., diatomite, universal binders) and collect for disposal[2].

o Decontamination: Clean the spill area thoroughly with a suitable laboratory detergent and
water. Dispose of all contaminated cleaning materials as hazardous waste[5].

Disposal Methods

Do not dispose of tetradecanedioate down the drain or in general waste[1][3]. The approved
disposal methods must be conducted through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor[9].

o High-Temperature Incineration: This is a preferred method for the complete destruction of the
compound. The waste may be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber[4].

o Hazardous Waste Landfill: If incineration is not an option, disposal in a designated
hazardous waste landfill that is permitted to accept this type of chemical waste is an
alternative[1][5].

e Regulatory Consultation: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal[3].

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
tetradecanedioate.
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Start: Tetradecanedioate Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in
Labeled, Compatible Container

A

Is there a spill?

Step 3: Segregate from

Incompatible Materials Follow Spill Management Protocol

A4

Step 4: Contact EHS for Pickup
and Approved Disposal

Preferred Alternative
Disposal Method 1: Disposal Method 2:
High-Temperature Incineration Hazardous Waste Landfill

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Workflow for the safe disposal of tetradecanedioate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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